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Doxepin-N-β-D-Glucuronide Doxepin-N-β-D-Glucuronide
Brand Name: Vulcanchem
CAS No.: 1075185-73-7
VCID: VC0044101
InChI: InChI=1S/C25H29NO7/c1-26(2,24-22(29)20(27)21(28)23(33-24)25(30)31)13-7-11-17-16-9-4-3-8-15(16)14-32-19-12-6-5-10-18(17)19/h3-6,8-12,20-24,27-29H,7,13-14H2,1-2H3/b17-11+
SMILES: C[N+](C)(CCC=C1C2=CC=CC=C2COC3=CC=CC=C31)C4C(C(C(C(O4)C(=O)[O-])O)O)O
Molecular Formula: C25H29NO7
Molecular Weight: 455.507

Doxepin-N-β-D-Glucuronide

CAS No.: 1075185-73-7

Reference Standards

VCID: VC0044101

Molecular Formula: C25H29NO7

Molecular Weight: 455.507

Doxepin-N-β-D-Glucuronide - 1075185-73-7

CAS No. 1075185-73-7
Product Name Doxepin-N-β-D-Glucuronide
Molecular Formula C25H29NO7
Molecular Weight 455.507
IUPAC Name 6-[[(3E)-3-(6H-benzo[c][1]benzoxepin-11-ylidene)propyl]-dimethylazaniumyl]-3,4,5-trihydroxyoxane-2-carboxylate
Standard InChI InChI=1S/C25H29NO7/c1-26(2,24-22(29)20(27)21(28)23(33-24)25(30)31)13-7-11-17-16-9-4-3-8-15(16)14-32-19-12-6-5-10-18(17)19/h3-6,8-12,20-24,27-29H,7,13-14H2,1-2H3/b17-11+
Standard InChIKey HIWVLLQQFXUDIX-GZTJUZNOSA-N
SMILES C[N+](C)(CCC=C1C2=CC=CC=C2COC3=CC=CC=C31)C4C(C(C(C(O4)C(=O)[O-])O)O)O
Last Modified Aug 20 2021
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